Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate

• Molecular Formula: C23H28N2O5S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: ethyl 1-(1-naphthalen-2-ylsulfonylpyrrolidine-2-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C23H28N2O5S/c1-2-30-23(27)18-11-14-24(15-12-18)22(26)21-8-5-13-25(21)31(28,29)20-10-9-17-6-3-4-7-19(17)16-20/h3-4,6-7,9-10,16,18,21H,2,5,8,11-15H2,1H3
• InChI Key: BRJYKGSGBWTBBF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2CCCN2S(=O)(=O)C3=CC4=CC=CC=C4C=C3

Description

Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate, also known as NPPB, is a chemical compound that has been widely used in scientific research. NPPB is a potent inhibitor of several ion channels, including Cl^- channels, TRPV4 channels, and ANO1 channels.

Mechanism of Action

The mechanism of action of Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate involves the inhibition of ion channels. Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate binds to the pore region of ion channels and blocks the movement of ions through the channel. Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate is a non-specific inhibitor of ion channels and can inhibit several different types of ion channels.
Biochemical and physiological effects:
The biochemical and physiological effects of Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate depend on the ion channels that are inhibited. Inhibition of Cl^- channels can lead to cell swelling, decreased transepithelial transport, and decreased neuronal excitability. Inhibition of TRPV4 channels can lead to decreased osmotic pressure, decreased temperature sensing, and decreased mechanical stress. Inhibition of ANO1 channels can lead to decreased smooth muscle contraction, decreased secretion, and decreased neuronal excitability.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate in lab experiments is its potency as an ion channel inhibitor. Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate can inhibit several different types of ion channels at low concentrations. Another advantage of using Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate is its specificity for ion channels. Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate can selectively inhibit certain types of ion channels without affecting others. One limitation of using Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate in lab experiments is its non-specificity for ion channels. Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate can inhibit several different types of ion channels, which can make it difficult to determine the specific effects of Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate on a particular ion channel.

Future Directions

There are several future directions for research on Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate. One direction is to study the effects of Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate on ion channels in different cell types and tissues. Another direction is to develop more specific inhibitors of ion channels that can be used in conjunction with Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate to study the specific effects of ion channel inhibition. Additionally, future research can focus on the development of new drugs that target ion channels and can be used to treat diseases that are caused by ion channel dysfunction.

Synthesis Methods

The synthesis of Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate involves several steps. The first step is the reaction of naphthalene-2-sulfonyl chloride with proline to form 1-(naphthalen-2-ylsulfonyl)proline. The second step is the reaction of 1-(naphthalen-2-ylsulfonyl)proline with piperidine-4-carboxylic acid to form Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate. The final step is the esterification of Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate with ethyl alcohol to form ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate.

Scientific Research Applications

Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate has been widely used in scientific research as a tool to study ion channels. Ethyl 1-[1-(naphthalen-2-ylsulfonyl)prolyl]piperidine-4-carboxylate is a potent inhibitor of several ion channels, including Cl^- channels, TRPV4 channels, and ANO1 channels. Cl^- channels are important for regulating cell volume, transepithelial transport, and neuronal excitability. TRPV4 channels are involved in the regulation of osmotic pressure, temperature sensing, and mechanical stress. ANO1 channels are important for regulating smooth muscle contraction, secretion, and neuronal excitability.